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Compound of Interest

2-(3,5-dimethyl-1H-pyrazol-4-
Compound Name:
yl)benzoic acid

Cat. No.: B1305944

CAS Number: 321309-43-7
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the publicly available technical information for 2-(3,5-
dimethyl-1H-pyrazol-4-yl)benzoic acid. Following a comprehensive search of scientific
literature and chemical databases, it has been determined that detailed experimental data,
including specific biological activities, in-depth experimental protocols, and established
signaling pathways for this particular compound, are not extensively reported in the public
domain.

The information that is available pertains to its basic chemical properties and the broader
context of related pyrazole-benzoic acid derivatives.

Chemical and Physical Properties

2-(3,5-dimethyl-1H-pyrazol-4-yl)benzoic acid is a heterocyclic organic compound containing
both a pyrazole and a benzoic acid moiety.[1][2] Basic identification and property data are
summarized below.
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Property Value Source
CAS Number 321309-43-7 [11[3]
Molecular Formula C12H12N202 [1]
Molecular Weight 216.24 g/mol [1]

4-(2-CARBOXYPHENYL)-3,5-

DIMETHYLPYRAZOLE, 2-
Synonyms ] [4]

(3,5-Dimethylpyrazol-4-

yl)benzoic acid

Synthesis and Manufacturing

A specific, detailed experimental protocol for the synthesis of 2-(3,5-dimethyl-1H-pyrazol-4-
yl)benzoic acid is not readily available in the reviewed literature. However, the synthesis of
analogous pyrazole-benzoic acid hybrids typically involves condensation reactions.[5] For
instance, a plausible synthetic route for a structurally similar compound, 2-(4-formyl-3,5-
dimethyl-1H-pyrazol-1-yl)benzoic acid, involves the reaction of a hydrazinobenzoic acid with an
acetylacetone derivative to form the pyrazole core.[5] Another study details the synthesis of
various heterocyclic derivatives starting from 4-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-ylazo)-
benzoic acid.[6]

Biological and Pharmacological Context

While specific quantitative data on the biological activity of 2-(3,5-dimethyl-1H-pyrazol-4-
yl)benzoic acid is not available, the broader class of pyrazole derivatives is of significant
interest in medicinal chemistry due to a wide range of therapeutic properties.[7][8]

Derivatives of pyrazole have been investigated for numerous biological activities, including:

» Antimicrobial Agents: Various pyrazole derivatives have shown potent activity against
antibiotic-resistant bacteria.[7][9][10] Some have been identified as inhibitors of fatty acid
biosynthesis in bacteria.[7]

e Anticancer Activity: Certain pyrazole derivatives have been studied for their potential as
anticancer drugs, with mechanisms such as the inhibition of tubulin polymerization.[5]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://m.chemicalbook.com/ChemicalProductProperty_EN_CB1853489.htm
https://aboundchem.com/products/321309-43-7-ab040162
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB1853489.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB1853489.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1853489_EN.htm
https://www.benchchem.com/product/b1305944?utm_src=pdf-body
https://www.benchchem.com/product/b1305944?utm_src=pdf-body
https://www.vulcanchem.com/product/vc15861899
https://www.vulcanchem.com/product/vc15861899
https://repository.uobaghdad.edu.iq/articles/bsj-2916
https://www.benchchem.com/product/b1305944?utm_src=pdf-body
https://www.benchchem.com/product/b1305944?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10591900/
https://pubs.rsc.org/en/content/articlelanding/2017/nj/c6nj03181a
https://pmc.ncbi.nlm.nih.gov/articles/PMC10591900/
https://www.mdpi.com/2079-6382/10/8/1002
https://pubs.acs.org/doi/10.1021/acsomega.9b01967
https://pmc.ncbi.nlm.nih.gov/articles/PMC10591900/
https://www.vulcanchem.com/product/vc15861899
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Anti-inflammatory and Analgesic Effects: The pyrazole core is a key feature in several
compounds with anti-inflammatory and analgesic properties.[9][11]

It is important to note that these activities are reported for the broader class of pyrazole-
containing compounds and not specifically for 2-(3,5-dimethyl-1H-pyrazol-4-yl)benzoic acid.
Without direct experimental evidence, it is not possible to attribute these properties to the topic
compound.

Experimental Data and Protocols

A thorough search for specific experimental protocols, quantitative biological data (e.g., ICso,
MIC, Ki values), or detailed assay methodologies for 2-(3,5-dimethyl-1H-pyrazol-4-yl)benzoic
acid did not yield any specific results. The existing literature focuses on structurally related
analogs.

Signaling Pathways and Mechanisms of Action

There is no information available in the public domain that describes the involvement of 2-(3,5-
dimethyl-1H-pyrazol-4-yl)benzoic acid in any specific biological signaling pathways.
Mechanistic studies are available for other pyrazole derivatives, which have been reported to
act as inhibitors of enzymes like DNA gyrase and topoisomerase |V in bacteria.[7][9]

Conclusion

2-(3,5-dimethyl-1H-pyrazol-4-yl)benzoic acid (CAS 321309-43-7) is a known chemical entity
with defined basic properties. However, there is a notable absence of in-depth technical data in
the public scientific literature regarding its specific synthesis protocols, quantitative biological
activity, and mechanisms of action. The biological potential of this compound can only be
inferred from the activities of structurally related pyrazole-benzoic acid derivatives, which have
shown promise in areas such as antimicrobial and anticancer research. Further investigation is
required to characterize the specific biological profile of this compound. Due to the lack of
available data, the creation of detailed experimental workflows or signaling pathway diagrams
is not feasible at this time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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